1-Methyl-2-(4-morpholinyl)ethyl 4-methylbenzoate

• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol
• IUPAC Name: 1-morpholin-4-ylpropan-2-yl 4-methylbenzoate
• InChI: InChI=1S/C15H21NO3/c1-12-3-5-14(6-4-12)15(17)19-13(2)11-16-7-9-18-10-8-16/h3-6,13H,7-11H2,1-2H3
• InChI Key: JRGYCYSHVBMPDW-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)OC(C)CN2CCOCC2

Description

1-Methyl-2-(4-morpholinyl)ethyl 4-methylbenzoate, also known as MEM, is a chemical compound that has recently gained attention in scientific research due to its potential therapeutic applications. MEM is a type of benzamide derivative that has been synthesized and studied for its ability to interact with certain receptors in the brain and body. In

Mechanism of Action

The exact mechanism of action of 1-Methyl-2-(4-morpholinyl)ethyl 4-methylbenzoate is not fully understood, but it is believed to interact with various receptors in the brain and body. One of the main targets of this compound is the sigma-1 receptor, which is involved in regulating various cellular processes, including calcium signaling, protein folding, and mitochondrial function. By interacting with this receptor, this compound can provide neuroprotective effects and improve cognitive function.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-apoptotic effects. These effects are believed to be mediated through its interaction with various receptors in the brain and body. In addition, this compound has been shown to improve cognitive function and memory in animal models, suggesting its potential therapeutic application in treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-Methyl-2-(4-morpholinyl)ethyl 4-methylbenzoate in lab experiments is its ability to interact with specific receptors in the brain and body, allowing researchers to study the effects of these interactions on various cellular processes. In addition, this compound is relatively easy to synthesize and purify, making it a cost-effective option for lab experiments. However, one limitation of using this compound in lab experiments is that its exact mechanism of action is not fully understood, making it difficult to interpret the results of some studies.

Future Directions

There are several future directions for research on 1-Methyl-2-(4-morpholinyl)ethyl 4-methylbenzoate, including further studies on its mechanism of action, its potential therapeutic applications in treating neurodegenerative diseases, and its interactions with other receptors in the brain and body. In addition, researchers may explore the use of this compound in combination with other compounds to enhance its therapeutic effects. Finally, studies may focus on optimizing the synthesis method of this compound to improve its purity and yield.

Synthesis Methods

1-Methyl-2-(4-morpholinyl)ethyl 4-methylbenzoate can be synthesized through a multi-step process involving the reaction of 4-methylbenzoic acid with thionyl chloride to form 4-methylbenzoyl chloride. This intermediate product is then reacted with 1-methyl-2-(4-morpholinyl)ethylamine to form this compound. The final product can be purified through recrystallization or column chromatography.

Scientific Research Applications

1-Methyl-2-(4-morpholinyl)ethyl 4-methylbenzoate has been studied for its potential therapeutic applications in various fields of research, including neuroscience, pharmacology, and medicinal chemistry. One of the most promising areas of research for this compound is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Studies have shown that this compound can interact with certain receptors in the brain, such as the sigma-1 receptor, to provide neuroprotective effects and improve cognitive function.